2,6-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 2,6-dichloro-N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C17H13Cl2N3O3/c1-24-11-7-5-10(6-8-11)16-21-14(25-22-16)9-20-17(23)15-12(18)3-2-4-13(15)19/h2-8H,9H2,1H3,(H,20,23)
• InChI Key: JVCHTNYIEDHTDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C17H13Cl2N3O3
• Molecular Weight: 378.2 g/mol

Description

2,6-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of 2,6-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the inhibition of various enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory cytokines. It also inhibits the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It also induces apoptosis in cancer cells and inhibits tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,6-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments is its potential therapeutic applications in various areas of research. However, one of the limitations is the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the research of 2,6-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. One possible direction is the exploration of its potential as an anti-inflammatory agent for the treatment of various inflammatory diseases. Another direction is the investigation of its anti-cancer properties for the development of new cancer therapies. Additionally, further studies are needed to determine its safety and efficacy in vivo and its potential for clinical use.
Conclusion:
This compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. Its anti-inflammatory, anti-cancer, anti-tumor, and anti-microbial properties make it a promising candidate for further study. However, more research is needed to determine its safety and efficacy in vivo and its potential for clinical use.

Synthesis Methods

The synthesis of 2,6-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the reaction of 2,6-dichlorobenzoyl chloride with 4-methoxyphenyl-3-amino-1,2,4-oxadiazole in the presence of a base. The resulting product is purified through column chromatography.

Scientific Research Applications

2,6-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been studied for its potential therapeutic applications in various areas of research. It has been found to have anti-inflammatory, anti-cancer, anti-tumor, and anti-microbial properties.